Cas no 1784393-93-6 (3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1784393-93-6
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 4770407
• Update Time: 2026-02-26

3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine
• 3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine

• Inchi： 1S/C7H7BrN4/c1-12-7-5(6(8)11-12)2-4(9)3-10-7/h2-3H,9H2,1H3
• InChI Key： XYQFIDWZIHADDH-UHFFFAOYSA-N
• SMILES： BrC1C2=CC(=CN=C2N(C)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7

Additional information on 3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine

Comprehensive Overview of 3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1784393-93-6)

3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1784393-93-6, this compound is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other biologically active molecules. Researchers are increasingly interested in its synthetic pathways, reactivity, and mechanistic studies, making it a hot topic in modern organic chemistry.

The pyrazolo[3,4-b]pyridine scaffold, to which this compound belongs, is a privileged structure in medicinal chemistry. Its bromine substitution at the 3-position and the amino group at the 5-position offer versatile reactivity, enabling further functionalization for tailored applications. Recent studies highlight its role in targeted therapy, especially in oncology and inflammation-related research. The compound's molecular weight and solubility are also critical parameters for formulation scientists working on drug delivery systems.

In the context of green chemistry, 3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine has been investigated for sustainable synthesis methods. Researchers are optimizing catalytic processes to reduce waste and improve yield, aligning with global trends toward environmentally friendly practices. Additionally, its stability under various conditions is a key focus, as it impacts storage and handling protocols in industrial settings.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, are well-documented, aiding in quality control and structural verification. Analytical chemists frequently search for HPLC methods and chromatographic conditions to separate and quantify this compound in complex matrices. These details are crucial for ensuring reproducibility in academic and industrial labs.

From a commercial perspective, 3-Bromo-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-amine is supplied by several specialty chemical vendors. Buyers often inquire about bulk pricing, custom synthesis, and regulatory compliance, reflecting its growing demand. The compound's patent landscape is another area of interest, as it intersects with intellectual property strategies in pharmaceutical development.

Future research directions may explore its structure-activity relationships (SAR) to design derivatives with enhanced efficacy or reduced side effects. Computational chemists are leveraging molecular docking and QSAR models to predict its interactions with biological targets, accelerating the drug discovery pipeline. As the scientific community continues to unravel its potential, CAS 1784393-93-6 remains a compound of high relevance in cutting-edge research.